Cas no 15890-65-0 (2,2,2',2'-Tetramethoxyethyl Disulfide)

• Product Name: 2,2,2',2'-Tetramethoxyethyl Disulfide
• CAS No: 15890-65-0
• MF: C₈H₁₈O₄S₂
• MW: 242.356120586395
• CID: 1061190
• PubChem ID: 13339552
• Update Time: 2025-06-13

2,2,2',2'-Tetramethoxyethyl Disulfide Chemical and Physical Properties

Names and Identifiers

• 2,2,2',2'-Tetramethoxyethyl Disulfide
• J-009540
• 2-(2,2-dimethoxyethyldisulfanyl)-1,1-dimethoxyethane
• Dithiodi-acetaldehyde Bis(dimethyl acetal)
• 15890-65-0

• Inchi： 1S/C8H18O4S2/c1-9-7(10-2)5-13-14-6-8(11-3)12-4/h7-8H,5-6H2,1-4H3
• InChI Key： QMQRLQGOSNVBNO-UHFFFAOYSA-N
• SMILES： S(CC(OC)OC)SCC(OC)OC

Computed Properties

• Exact Mass: 242.06465140g/mol
• Monoisotopic Mass: 242.06465140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.5Ų

Additional information on 2,2,2',2'-Tetramethoxyethyl Disulfide

Recent Advances in the Study of 2,2,2',2'-Tetramethoxyethyl Disulfide (CAS: 15890-65-0) in Chemical Biology and Pharmaceutical Research

2,2,2',2'-Tetramethoxyethyl disulfide (CAS: 15890-65-0) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This disulfide derivative is characterized by its unique molecular structure, which includes four methoxyethyl groups attached to a disulfide bond. The compound's chemical properties, such as its redox activity and ability to participate in thiol-disulfide exchange reactions, make it a promising candidate for various biomedical applications.

Recent studies have explored the role of 2,2,2',2'-Tetramethoxyethyl disulfide in drug delivery systems, particularly in the context of redox-responsive carriers. Researchers have demonstrated that the disulfide bond in this compound can be cleaved under reducing conditions, such as those found in the intracellular environment of cancer cells. This property has been leveraged to design targeted drug delivery systems that release therapeutic agents selectively in tumor tissues, thereby minimizing off-target effects and improving treatment efficacy.

In addition to its applications in drug delivery, 2,2,2',2'-Tetramethoxyethyl disulfide has been investigated for its potential as a crosslinking agent in biomaterials. For instance, it has been used to stabilize polymeric nanoparticles and hydrogels, enhancing their mechanical properties and stability under physiological conditions. These advancements have opened new avenues for the development of advanced biomaterials for tissue engineering and regenerative medicine.

Another area of interest is the compound's role in modulating cellular redox homeostasis. Studies have shown that 2,2,2',2'-Tetramethoxyethyl disulfide can influence the balance of reactive oxygen species (ROS) within cells, which has implications for understanding oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Researchers are actively exploring its potential as a therapeutic agent or a tool for studying redox biology.

Despite these promising developments, challenges remain in the practical application of 2,2,2',2'-Tetramethoxyethyl disulfide. Issues such as its stability in biological systems, potential toxicity, and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the compound's properties and exploring novel derivatives to overcome these limitations.

In conclusion, 2,2,2',2'-Tetramethoxyethyl disulfide (CAS: 15890-65-0) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique chemical properties and diverse applications make it a valuable tool for advancing drug delivery, biomaterials, and redox biology. Future studies will likely uncover even more innovative uses for this compound, further solidifying its importance in the field.